Cas no 172221-28-2 (methyl 4-amino-3-iodo-5-nitrobenzoate)

• Product Name: methyl 4-amino-3-iodo-5-nitrobenzoate
• CAS No: 172221-28-2
• MF: C₈H₇IN₂O₄
• MW: 322.056654214859
• MDL: MFCD20482222
• CID: 1354113
• PubChem ID: 67512142
• Update Time: 2025-04-20

methyl 4-amino-3-iodo-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-3-iodo-5-nitro-, methyl ester
• methyl 4-amino-3-iodo-5-nitrobenzoate
• SCHEMBL2720416
• XLFPLFMZXZTMPC-UHFFFAOYSA-N
• EN300-197974
• G22821
• DTXSID90737398
• 4-amino-3-iodo-5-nitro-benzoic acid methyl ester
• 172221-28-2

• MDL： MFCD20482222
• Inchi： 1S/C8H7IN2O4/c1-15-8(12)4-2-5(9)7(10)6(3-4)11(13)14/h2-3H,10H2,1H3
• InChI Key： XLFPLFMZXZTMPC-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=CC(=C1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 321.94461
• Monoisotopic Mass: 321.94505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• PSA: 95.46